4-Bromo-6-chloro-8-methylquinoline

• IUPAC Name: 4-bromo-6-chloro-8-methylquinoline
• InChI: InChI=1S/C10H7BrClN/c1-6-4-7(12)5-8-9(11)2-3-13-10(6)8/h2-5H,1H3
• InChI Key: YREAKKJLXOJDOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C(C=CN=C12)Br)Cl
• Molecular Formula: C10H7BrClN
• DSSTOX Substance ID: DTXSID60589200
• Molecular Weight: 256.52 g/mol
• CAS RN: 927800-42-8

Description

“4-Bromo-6-chloro-8-methylquinoline” is a halogenated heterocycle. It has an empirical formula of C10H7BrClN and a molecular weight of 256.53.

Molecular Structure Analysis

The molecular structure of “4-Bromo-6-chloro-8-methylquinoline” consists of a quinoline core with bromine, chlorine, and methyl substituents. The average mass is 256.526 Da, and the monoisotopic mass is 254.945038 Da.

Physical And Chemical Properties Analysis

“4-Bromo-6-chloro-8-methylquinoline” is a solid. Its average mass is 256.526 Da, and its monoisotopic mass is 254.945038 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• Knorr Synthesis of Quinolinones : A study explored the preparation of 6-bromo-2-chloro-4-methylquinoline, highlighting the Knorr synthesis, which involves condensation and cyclization reactions. This process led to a three-step preparation of the compound with a significant overall yield, showcasing its potential as a starting material for further chemical modifications (Wlodarczyk et al., 2011).

• Phase Transfer Catalysis : Another research focused on the efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one using phase transfer catalysis (PTC) technique. This method facilitated the preparation of novel quinolinone derivatives, demonstrating the versatility of halogenated quinolines in synthesizing structurally diverse compounds (A. reaction et al., 2014).

Antimicrobial and Biological Applications

• Antimicrobial Potentials : Investigating the antimicrobial activities of Citrullus colocynthis fruits and 4-methylquinoline analogues, a study found significant activities against foodborne bacteria. This suggests that halogenated quinolines and their analogues could serve as natural preservatives or pharmaceuticals due to their eco-friendly nature and effectiveness against bacteria (Kim et al., 2014).

Structural and Spectroscopic Analysis

• Characterization of Quinoline Derivatives : Research on novel isomer quinoline derivatives, including 4-chloro-6-methylquinoline-2(1H)-one, utilized computational and experimental methods to explore their structural and spectroscopic characteristics. The findings contribute to understanding the electronic structure and potential applications of these compounds in medicinal chemistry and material science (Murugavel et al., 2018).

Optoelectronic and Nonlinear Properties

• Optoelectronic Applications : A detailed study on hydroquinoline derivatives assessed their structural, electronic, optical, and charge transport properties. The investigation revealed that these compounds, including halogenated quinolines, could serve as efficient multifunctional materials in optoelectronics, highlighting their potential in light-emitting diodes, photovoltaic cells, and other electronic devices (Irfan et al., 2020).

Safety and Hazards

“4-Bromo-6-chloro-8-methylquinoline” is classified as Acute Tox. 3 Oral - Aquatic Chronic 4 - Eye Dam. 1. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured.

Synthesis routes and methods

Procedure details

A mixture of 6-chloro-4-hydroxy-8-methylquinoline (1.9 g, 9.8 mmol) and triphenylphosphine dibromide (6.2 g, 14.7 mmol) in acetonitrile (50 mL) was refluxed for 2 hours. The mixture was allowed to cool to room temperature then concentrated. The residue was purified by silica gel chromatography eluting with 0-10% EtOAc/hexanes to afford the title compound as a white solid: 1H NMR (500 MHz, CDCl3): δ 8.67 (d, J=4.7 Hz, 1H); 8.06 (d, J=2.2 Hz, 1H); 7.71 (d, J=4.6 Hz, 1H); 7.58 (s, 1H); 2.79 (s, 3H); LC1: 1.88 min. (M+H) 256.